Cas no 18760-47-9 (Methyl 5-oxo-5-(thiophen-2-yl)pentanoate)

Methyl 5-oxo-5-(thiophen-2-yl)pentanoate is a versatile intermediate in organic synthesis, particularly valued for its thiophene moiety and ester functionality. The compound’s structure combines a reactive ketone group with a thiophene heterocycle, making it useful in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its ester group enhances solubility in organic solvents, facilitating further derivatization. The thiophene ring contributes to electronic and steric properties, enabling applications in conjugated systems or as a building block for heterocyclic chemistry. This compound is synthesized under controlled conditions to ensure high purity, making it suitable for research and industrial-scale processes requiring precise molecular frameworks.
Methyl 5-oxo-5-(thiophen-2-yl)pentanoate structure
18760-47-9 structure
Product Name:Methyl 5-oxo-5-(thiophen-2-yl)pentanoate
CAS No:18760-47-9
MF:C10H12O3S
MW:212.265481948853
MDL:MFCD10567619
CID:850701
Update Time:2025-06-06

Methyl 5-oxo-5-(thiophen-2-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-oxo-5-(thiophen-2-yl)pentanoate
    • Methyl 5-Oxo-5-(2-thienyl)pentanoate
    • 2-Thiophenepentanoic acid, d-oxo-, methyl ester
    • METHYL 5-OXO-5-THIENYLPENTANPATE
    • 5-oxo-5-thiophen-2-yl-pentanoic acid methyl ester
    • acetonylmercapto-acetic acid methyl ester
    • Acetonylmercapto-essigsaeure-methylester
    • methyl 5-oxo-3-thiahexanoate
    • methyl acetonylthioacetate
    • delta-Oxo-2-thiophenepentanoic acid methyl ester
    • Methyl 5-oxo-5-thienylpentanoate
    • 9786AA
    • Methyl5-Oxo-5-(2-thienyl)pentanoate
    • TRA0163933
    • methyl 5-oxo-5-thiophen-2-ylpentanoate
    • 4-(2-Thenoyl)butyric acid methyl ester
    • SY022076
    • AX8244996
    • ST24048022
    • AM20090097
    • 2-Thiophenepentanoic acid,
    • MDL： MFCD10567619
    • Inchi： 1S/C10H12O3S/c1-13-10(12)6-2-4-8(11)9-5-3-7-14-9/h3,5,7H,2,4,6H2,1H3
    • InChI Key： RVSQTFYOFNOGEQ-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C(CCCC(=O)OC)=O

Computed Properties

  • Exact Mass: 212.05100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 215
  • Topological Polar Surface Area: 71.6

Experimental Properties

  • Density: 1.179±0.06 g/cm3 (20 ºC 760 Torr),
  • Refractive Index: 1.5377 (589.3 nm 20 ºC)
  • Solubility: Very slightly soluble (0.55 g/l) (25 º C),
  • PSA: 71.61000
  • LogP: 2.27410

Methyl 5-oxo-5-(thiophen-2-yl)pentanoate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 5-oxo-5-(thiophen-2-yl)pentanoate Pricemore >>

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Methyl 5-oxo-5-(thiophen-2-yl)pentanoate Production Method

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